4-bromo-N-(4-ethoxyphenyl)-N-[2-oxo-2-(1-piperidinyl)ethyl]benzenesulfonamide

• IUPAC Name: 4-bromo-N-(4-ethoxyphenyl)-N-(2-oxo-2-piperidin-1-ylethyl)benzenesulfonamide
• InChI: InChI=1S/C21H25BrN2O4S/c1-2-28-19-10-8-18(9-11-19)24(16-21(25)23-14-4-3-5-15-23)29(26,27)20-12-6-17(22)7-13-20/h6-13H,2-5,14-16H2,1H3
• InChI Key: LOBNQNHKAXZYMX-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=C(C=C1)N(CC(=O)N2CCCCC2)S(=O)(=O)C3=CC=C(C=C3)Br
• Molecular Formula: C21H25BrN2O4S
• Molecular Weight: 481.4 g/mol

Description

4-bromo-N-(4-ethoxyphenyl)-N-[2-oxo-2-(1-piperidinyl)ethyl]benzenesulfonamide, also known as BPPB, is a sulfonamide compound that has been widely used in scientific research. It has been studied for its potential therapeutic applications in various diseases, including cancer, Alzheimer's disease, and inflammation.

Mechanism of Action

The mechanism of action of 4-bromo-N-(4-ethoxyphenyl)-N-[2-oxo-2-(1-piperidinyl)ethyl]benzenesulfonamide involves the inhibition of various enzymes and signaling pathways. 4-bromo-N-(4-ethoxyphenyl)-N-[2-oxo-2-(1-piperidinyl)ethyl]benzenesulfonamide has been found to inhibit the activity of carbonic anhydrase IX, which is overexpressed in many cancers. It also inhibits the activity of cyclooxygenase-2, which is involved in the production of inflammatory mediators. 4-bromo-N-(4-ethoxyphenyl)-N-[2-oxo-2-(1-piperidinyl)ethyl]benzenesulfonamide has also been found to inhibit the activity of acetylcholinesterase, which is involved in the breakdown of acetylcholine in Alzheimer's disease.
Biochemical and Physiological Effects:
4-bromo-N-(4-ethoxyphenyl)-N-[2-oxo-2-(1-piperidinyl)ethyl]benzenesulfonamide has been found to have various biochemical and physiological effects. It has been shown to reduce the levels of inflammatory mediators, such as prostaglandin E2, in vitro and in vivo. 4-bromo-N-(4-ethoxyphenyl)-N-[2-oxo-2-(1-piperidinyl)ethyl]benzenesulfonamide has also been found to reduce oxidative stress by increasing the levels of antioxidant enzymes, such as superoxide dismutase and catalase. Moreover, 4-bromo-N-(4-ethoxyphenyl)-N-[2-oxo-2-(1-piperidinyl)ethyl]benzenesulfonamide has been found to improve cognitive function in Alzheimer's disease models.

Advantages and Limitations for Lab Experiments

4-bromo-N-(4-ethoxyphenyl)-N-[2-oxo-2-(1-piperidinyl)ethyl]benzenesulfonamide has several advantages for lab experiments. It is a relatively stable compound that can be easily synthesized and purified. It has also been extensively studied, and its mechanism of action is well understood. However, 4-bromo-N-(4-ethoxyphenyl)-N-[2-oxo-2-(1-piperidinyl)ethyl]benzenesulfonamide has some limitations for lab experiments. It has poor solubility in aqueous solutions, which can limit its use in some assays. Moreover, its effects can vary depending on the cell type and experimental conditions.

Future Directions

There are several future directions for the study of 4-bromo-N-(4-ethoxyphenyl)-N-[2-oxo-2-(1-piperidinyl)ethyl]benzenesulfonamide. One area of research is the development of 4-bromo-N-(4-ethoxyphenyl)-N-[2-oxo-2-(1-piperidinyl)ethyl]benzenesulfonamide derivatives with improved solubility and potency. Another area of research is the investigation of 4-bromo-N-(4-ethoxyphenyl)-N-[2-oxo-2-(1-piperidinyl)ethyl]benzenesulfonamide's effects on other diseases, such as diabetes and cardiovascular disease. Moreover, the development of 4-bromo-N-(4-ethoxyphenyl)-N-[2-oxo-2-(1-piperidinyl)ethyl]benzenesulfonamide as a therapeutic agent for cancer and Alzheimer's disease is an area of active research.
Conclusion:
In conclusion, 4-bromo-N-(4-ethoxyphenyl)-N-[2-oxo-2-(1-piperidinyl)ethyl]benzenesulfonamide is a sulfonamide compound that has been extensively studied for its potential therapeutic applications in various diseases. It has been found to inhibit the growth of cancer cells, reduce inflammation and oxidative stress in Alzheimer's disease models, and have neuroprotective effects in traumatic brain injury models. 4-bromo-N-(4-ethoxyphenyl)-N-[2-oxo-2-(1-piperidinyl)ethyl]benzenesulfonamide's mechanism of action involves the inhibition of various enzymes and signaling pathways. It has several advantages for lab experiments, but also has some limitations. There are several future directions for the study of 4-bromo-N-(4-ethoxyphenyl)-N-[2-oxo-2-(1-piperidinyl)ethyl]benzenesulfonamide, including the development of 4-bromo-N-(4-ethoxyphenyl)-N-[2-oxo-2-(1-piperidinyl)ethyl]benzenesulfonamide derivatives and the investigation of its effects on other diseases.

Scientific Research Applications

4-bromo-N-(4-ethoxyphenyl)-N-[2-oxo-2-(1-piperidinyl)ethyl]benzenesulfonamide has been extensively studied for its potential therapeutic applications in various diseases. It has been found to inhibit the growth of cancer cells by inducing apoptosis and inhibiting angiogenesis. 4-bromo-N-(4-ethoxyphenyl)-N-[2-oxo-2-(1-piperidinyl)ethyl]benzenesulfonamide has also been shown to reduce inflammation and oxidative stress in Alzheimer's disease models. Moreover, 4-bromo-N-(4-ethoxyphenyl)-N-[2-oxo-2-(1-piperidinyl)ethyl]benzenesulfonamide has been found to have neuroprotective effects in traumatic brain injury models.